Cas no 1353977-11-3 ([4-(2-Chloro-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester)

• Product Name: [4-(2-Chloro-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester
• CAS No: 1353977-11-3
• MF: C₁₃H₂₃ClN₂O₃
• MW: 290.786322832108
• CID: 2160541
• Update Time: 2025-10-29

[4-(2-Chloro-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [4-(2-Chloro-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester
• (1R,4R)- [4-(2-Chloro-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester
• tert-Butyl (4-(2-chloroacetamido)cyclohexyl)carbamate
• tert-Butyl ((1r,4r)-4-(2-chloroacetamido)cyclohexyl)carbamate
• [4-(2-Chloro-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester
• (1R,4R)-[4-(2-Chloro-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester
• JVQWVCLDFYLNBX-MGCOHNPYSA-N

• Inchi： 1S/C13H23ClN2O3/c1-13(2,3)19-12(18)16-10-6-4-9(5-7-10)15-11(17)8-14/h9-10H,4-8H2,1-3H3,(H,15,17)(H,16,18)
• InChI Key： JVQWVCLDFYLNBX-UHFFFAOYSA-N
• SMILES： ClCC(NC1CCC(CC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 290.14
• Monoisotopic Mass: 290.14
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4

Additional information on [4-(2-Chloro-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester

Professional Introduction to [4-(2-Chloro-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester (CAS No. 1353977-11-3)

[4-(2-Chloro-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and versatile applications. This compound, identified by its CAS number 1353977-11-3, has garnered attention due to its role as a key intermediate in the synthesis of various bioactive molecules. The presence of both chloro-acetylamino and carbamic acid tert-butyl ester functional groups makes it a valuable building block for medicinal chemists exploring novel therapeutic agents.

The structure of [4-(2-Chloro-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester features a cyclohexyl ring substituted at the 4-position with a chloro-acetylamino group, further modified at the nitrogen atom with a tert-butyl ester. This configuration imparts unique chemical properties that are exploited in synthetic chemistry, particularly in the development of peptidomimetics and other pharmacophores. The chloro-acetylamino moiety is particularly noteworthy, as it serves as a versatile handle for further functionalization, enabling the construction of more complex molecular architectures.

In recent years, the pharmaceutical industry has seen a surge in interest for peptidomimetic drugs due to their ability to mimic peptide bioactivities while exhibiting improved pharmacokinetic profiles. [4-(2-Chloro-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester has emerged as a critical intermediate in this domain, facilitating the synthesis of peptidomimetics that target various biological pathways. For instance, researchers have leveraged this compound to develop inhibitors of proteases and kinases, which are key enzymes implicated in diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of [4-(2-Chloro-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester is its utility in drug discovery and development. The tert-butyl ester group provides stability to the compound during synthetic transformations while also serving as a removable protecting group. This dual functionality allows medicinal chemists to introduce or remove this moiety at will, depending on the stage of synthesis. Such flexibility is invaluable when designing multi-step synthetic routes aimed at producing complex drug candidates.

The application of this compound extends beyond peptidomimetics. It has also been explored in the synthesis of non-peptide inhibitors, where its structural motif contributes to binding affinity and selectivity against target proteins. Recent studies have highlighted its role in developing small-molecule modulators of G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes and are widely targeted by therapeutic drugs. The cyclohexyl ring, in particular, has been shown to enhance solubility and metabolic stability, making it an attractive scaffold for drug-like molecules.

Advances in computational chemistry have further enhanced the utility of [4-(2-Chloro-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester. Molecular modeling studies have demonstrated that the chloro-acetylamino group can engage in specific interactions with biological targets, such as hydrogen bonding and hydrophobic interactions. These insights have guided the design of optimized analogs with improved binding properties. Additionally, virtual screening techniques have been employed to identify novel derivatives of this compound that may exhibit enhanced activity or reduced toxicity.

The synthesis of [4-(2-Chloro-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester involves multi-step organic reactions, often starting from commercially available precursors like cyclohexanone or 4-chlorobenzoyl chloride. The process typically involves acylation followed by nucleophilic substitution or other transformation strategies to introduce the desired functional groups. Recent innovations in synthetic methodologies have streamlined these processes, improving yield and purity while reducing environmental impact.

In conclusion, [4-(2-Chloro-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester (CAS No. 1353977-11-3) is a pivotal compound in modern pharmaceutical research. Its unique structural features make it an indispensable tool for synthesizing bioactive molecules across various therapeutic areas. As research continues to uncover new applications for this compound, its significance is likely to grow further, driving innovation in drug discovery and development.